3-[2-(4-tert-butyl-2,6-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C22H25NO3
• Molecular Weight: 351.4 g/mol
• IUPAC Name: 3-[2-(4-tert-butyl-2,6-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1H-indol-2-one
• InChI: InChI=1S/C22H25NO3/c1-13-10-15(21(3,4)5)11-14(2)19(13)18(24)12-22(26)16-8-6-7-9-17(16)23-20(22)25/h6-11,26H,12H2,1-5H3,(H,23,25)
• InChI Key: VQYSAURAJIZXTO-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1C(=O)CC2(C3=CC=CC=C3NC2=O)O)C)C(C)(C)C

Description

3-[2-(4-tert-butyl-2,6-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one, also known as L-685,458, is a potent and selective inhibitor of gamma-secretase. Gamma-secretase is an enzyme that cleaves the amyloid precursor protein (APP) to produce beta-amyloid peptides, which are implicated in the pathogenesis of Alzheimer's disease. The inhibition of gamma-secretase by L-685,458 has been shown to reduce beta-amyloid production, making it a promising therapeutic target for the treatment of Alzheimer's disease.

Mechanism of Action

3-[2-(4-tert-butyl-2,6-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one is a potent and selective inhibitor of gamma-secretase, which is an enzyme that cleaves the amyloid precursor protein (APP) to produce beta-amyloid peptides. By inhibiting gamma-secretase, this compound reduces beta-amyloid production, which is a key pathological feature of Alzheimer's disease.
Biochemical and Physiological Effects:
This compound has been shown to reduce beta-amyloid production in vitro and in vivo, which is a key pathological feature of Alzheimer's disease. In addition, this compound has been shown to improve cognitive function in mouse models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

3-[2-(4-tert-butyl-2,6-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one is a potent and selective inhibitor of gamma-secretase, which makes it a valuable tool for studying the role of gamma-secretase in beta-amyloid production and Alzheimer's disease. However, this compound has limitations in that it can also inhibit the cleavage of other substrates by gamma-secretase, which may have unintended effects.

Future Directions

There are several future directions for research on 3-[2-(4-tert-butyl-2,6-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one and gamma-secretase inhibition. One direction is to develop more selective inhibitors of gamma-secretase that do not have off-target effects. Another direction is to investigate the long-term effects of gamma-secretase inhibition on cognitive function and other physiological processes. Finally, there is a need to develop more effective therapies for Alzheimer's disease that target beta-amyloid production and other pathological features of the disease.

Synthesis Methods

3-[2-(4-tert-butyl-2,6-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one can be synthesized using a multi-step process involving the reaction of 2,6-dimethylphenol with tert-butyl bromoacetate to form 2-(4-tert-butyl-2,6-dimethylphenoxy)acetic acid. This intermediate is then reacted with ethyl chloroformate to form 2-(4-tert-butyl-2,6-dimethylphenoxy)acetyl chloride, which is then reacted with 3-hydroxyindole to form this compound.

Scientific Research Applications

3-[2-(4-tert-butyl-2,6-dimethylphenyl)-2-oxoethyl]-3-hydroxy-1,3-dihydro-2H-indol-2-one has been extensively studied in vitro and in vivo for its potential therapeutic use in Alzheimer's disease. In vitro studies have shown that this compound can reduce beta-amyloid production in various cell lines, including neuronal cells and fibroblasts. In vivo studies in mouse models of Alzheimer's disease have also shown that this compound can reduce beta-amyloid levels in the brain and improve cognitive function.